Cas no 49813-61-8 (1H-Pyrrole, dimethyl-)

• Product Name: 1H-Pyrrole, dimethyl-
• CAS No: 49813-61-8
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 2714614
• PubChem ID: 39537
• Update Time: 2025-04-21

1H-Pyrrole, dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethyl-1H-pyrrole,2,4-dimethyl-1H-pyrrole
• 1H-Pyrrole, dimethyl-
• 2,3-Dimethyl-1H-pyrrole--2,4-dimethyl-1H-pyrrole (1/1)
• DTXSID90964420
• 49813-61-8

• Inchi： 1S/2C6H9N/c1-5-3-6(2)7-4-5;1-5-3-4-7-6(5)2/h2*3-4,7H,1-2H3
• InChI Key： ZVWLZONMZPHJMO-UHFFFAOYSA-N
• SMILES： N1C=CC(C)=C1C.N1C=C(C)C=C1C

Computed Properties

• Exact Mass: 95.073
• Monoisotopic Mass: 95.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 61.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.6Ų

Experimental Properties

• Density: 0.87g/cm3
• Boiling Point: 140ºC at 760 mmHg
• Flash Point: 35.2ºC
• Refractive Index: 1.484
• LogP: 3.26300